Cas no 6619-97-2 (Xylopic acid)

• Product Name: Xylopic acid
• CAS No: 6619-97-2
• Molecular Formula: C₂₂H₃₂O₄
• Molecular Weight: 360.4871
• CID: 963463
• PubChem ID: 494328

Xylopic acid Properties

Names and Identifiers

• 15beta-Hydroxyprogesterone; 15beta-hydroxypregn-4-ene-3,20-dione; 15|A-Hydroxyprogesterone; Xylopic saeure; C19726; 15|A-Hydroxy-4-pregnene-3,20-dione; FT-0670043; (15|A)-15-Hydroxypregn-4-ene-3,20-dione; CHEBI:59418; 15|A-Hydroxy Progesterone;
• Xylopic acid
• 15-(Acetyloxy)kaur-16-en-18-oic acid
• 6619-97-2
• NSC606846
• acetoxy-dimethyl-methylene-[?]carboxylic acid
• Kaur-16-en-18-oic acid, 15-(acetyloxy)-, (4.alpha.,15.beta.)-
• 15-(acetyloxy)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecane-5-carboxylic acid
• SCHEMBL15941136
• NSC 606846
• NSC-606846
• (4S,10S,15R)-15-acetyloxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• Kaur-16-en-18-oic acid, (4.alpha.,15.beta.)-
• 15-acetoxykaur-16-en-18-oic acid
• XX163677
• DTXSID10984680

• InChIKey： AQBQBBLJTDSVLC-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H32O4/c1-13-15-6-7-17-20(3)9-5-10-21(4,19(24)25)16(20)8-11-22(17,12-15)18(13)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)
• SMILES： CC(=O)OC1C(=C)C2CCC3C1(C2)CCC4C3(CCCC4(C)C(=O)O)C

Computed Properties

• Exact Mass: 360.23005950g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 360.23005950g/mol
• Heavy Atom Count: 26
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 4.58170
• PSA: 63.60000
• Refractive Index: 1.547
• Boiling Point: 475.1°C at 760 mmHg
• Flash Point: 159°C
• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids